Cas no 2228143-31-3 (methyl 6-(4-oxobutyl)pyridine-3-carboxylate)

• Product Name: methyl 6-(4-oxobutyl)pyridine-3-carboxylate
• CAS No: 2228143-31-3
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 6609853
• PubChem ID: 165611082
• Update Time: 2025-07-22

methyl 6-(4-oxobutyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-(4-oxobutyl)pyridine-3-carboxylate
• EN300-1750842
• 2228143-31-3

• Inchi： 1S/C11H13NO3/c1-15-11(14)9-5-6-10(12-8-9)4-2-3-7-13/h5-8H,2-4H2,1H3
• InChI Key： OPNNMZPDNSTWKV-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=C(C=C1)CCCC=O)=O

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.3Ų

Additional information on methyl 6-(4-oxobutyl)pyridine-3-carboxylate

Comprehensive Overview of Methyl 6-(4-oxobutyl)pyridine-3-carboxylate (CAS No. 2228143-31-3)

Methyl 6-(4-oxobutyl)pyridine-3-carboxylate (CAS No. 2228143-31-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This ester derivative of pyridine is characterized by its 4-oxobutyl side chain, which enhances its reactivity and versatility in synthetic chemistry. Researchers are increasingly exploring its role as a key intermediate in the synthesis of bioactive molecules, particularly in drug discovery and material science.

The compound's molecular structure, featuring a pyridine ring and a carboxylate ester group, makes it a valuable building block for designing novel compounds. Its CAS number 2228143-31-3 is frequently searched in academic and industrial databases, reflecting its growing relevance. Recent studies highlight its potential in developing antimicrobial agents and anti-inflammatory drugs, aligning with current trends in addressing global health challenges. The methyl ester moiety further contributes to its stability, facilitating easier handling and storage.

In the context of green chemistry, methyl 6-(4-oxobutyl)pyridine-3-carboxylate is being investigated for its compatibility with sustainable synthesis methods. Researchers are optimizing its production to minimize environmental impact, a topic of high interest among eco-conscious industries. Additionally, its applications in catalysis and polymer chemistry are under exploration, with preliminary results showing promise for creating advanced materials.

From a commercial perspective, the demand for CAS 2228143-31-3 is rising, driven by its utility in high-value chemical synthesis. Suppliers and manufacturers are focusing on scalable production techniques to meet the needs of pharmaceutical and agrochemical sectors. Analytical techniques such as HPLC and NMR are routinely employed to ensure the purity and quality of this compound, which is critical for its performance in downstream applications.

Future research directions for methyl 6-(4-oxobutyl)pyridine-3-carboxylate include exploring its structure-activity relationships and expanding its use in bioconjugation strategies. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing medicinal chemistry and material innovation. Its combination of reactivity and functionality makes it a standout candidate for addressing complex challenges in modern science.